Cas no 2137096-54-7 ((1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride)

• Product Name: (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride
• CAS No: 2137096-54-7
• MF: C₇H₁₃FO₃S
• MW: 196.239724874496
• CID: 6178406
• PubChem ID: 165453487
• Update Time: 2025-05-26

(1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728577
• (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride
• 2137096-54-7

• Inchi： 1S/C7H13FO3S/c1-11-6-4-2-3-5-7(6)12(8,9)10/h6-7H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： DJJJXFJYTCMZMO-NKWVEPMBSA-N
• SMILES： S([C@@H]1CCCC[C@@H]1OC)(=O)(=O)F

Computed Properties

• Exact Mass: 196.05694361g/mol
• Monoisotopic Mass: 196.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Additional information on (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride

Introduction to (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride (CAS No. 2137096-54-7)

(1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride (CAS No. 2137096-54-7) is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique structural features and versatile reactivity, making it a valuable reagent in the synthesis of complex molecules and the development of novel therapeutic agents.

The chemical structure of (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride consists of a cyclohexane ring substituted with a methoxy group at the 2-position and a sulfonyl fluoride group at the 1-position. The stereochemistry of the compound, specifically the (1R,2S) configuration, plays a crucial role in its reactivity and selectivity in various chemical transformations. This stereochemical specificity is essential for achieving high enantioselectivity in asymmetric synthesis, which is a critical aspect of modern drug discovery and development.

Recent advancements in synthetic chemistry have highlighted the utility of (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride in the preparation of bioactive molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can be used as an efficient electrophilic fluorinating agent in the synthesis of fluorinated analogs of natural products. These fluorinated derivatives often exhibit enhanced biological activity and improved pharmacokinetic properties compared to their non-fluorinated counterparts.

In the context of pharmaceutical research, (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride has shown promise as a key intermediate in the development of new drugs targeting various diseases. One notable application is in the synthesis of inhibitors for specific enzymes involved in disease pathways. For example, researchers at a leading pharmaceutical company have utilized this compound to synthesize potent inhibitors of protein kinases, which are implicated in several cancers and inflammatory disorders.

The reactivity of (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride can be fine-tuned by adjusting reaction conditions such as temperature, solvent, and catalysts. This flexibility allows chemists to optimize synthetic routes for higher yields and better selectivity. Additionally, the compound's stability under various reaction conditions makes it suitable for large-scale production processes in industrial settings.

In terms of safety and handling, while (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride is not classified as a hazardous material, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn when working with this compound to minimize exposure risks.

The future prospects for (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride are promising. Ongoing research continues to uncover new applications and synthetic strategies involving this compound. As our understanding of its properties deepens, it is likely that (1R,2S)-2-methoxycyclohexane-1-sulfonyl fluoride will play an increasingly important role in advancing both fundamental science and practical applications in medicine and materials science.